Cas no 887888-01-9 (2-(3-bromophenyl)-9-(4-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-(3-bromophenyl)-9-(4-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 887888-01-9
• MF: C₁₈H₁₁BrClN₅O₂
• MW: 444.669241189957
• CID: 5986398
• PubChem ID: 16815150
• Update Time: 2025-10-29

2-(3-bromophenyl)-9-(4-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-9-(4-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 7H-Purine-6-carboxamide, 2-(3-bromophenyl)-9-(4-chlorophenyl)-8,9-dihydro-8-oxo-
• 2-(3-bromophenyl)-9-(4-chlorophenyl)-8-oxo-7H-purine-6-carboxamide
• AKOS024596718
• 887888-01-9
• F0683-0253

• Inchi： 1S/C18H11BrClN5O2/c19-10-3-1-2-9(8-10)16-22-13(15(21)26)14-17(24-16)25(18(27)23-14)12-6-4-11(20)5-7-12/h1-8H,(H2,21,26)(H,23,27)
• InChI Key： PDGFZPVAPXVMIA-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C3=CC=CC(Br)=C3)=NC=2C(N)=O)N(C2=CC=C(Cl)C=C2)C1=O

Computed Properties

• Exact Mass: 442.97846g/mol
• Monoisotopic Mass: 442.97846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.678±0.06 g/cm3(Predicted)
• pka: 8.42±0.20(Predicted)

Additional information on 2-(3-bromophenyl)-9-(4-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Professional Introduction to Compound with CAS No. 887888-01-9 and Product Name: 2-(3-bromophenyl)-9-(4-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

The compound identified by the CAS number 887888-01-9 and the product name 2-(3-bromophenyl)-9-(4-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in therapeutic research. The presence of both bromo and chloro substituents on the phenyl rings enhances its reactivity, making it a valuable scaffold for further chemical modifications.

Recent studies have highlighted the importance of purine derivatives in drug discovery, particularly in the development of inhibitors targeting enzymes involved in cancer and inflammatory diseases. The 8-oxo-8,9-dihydro-7H-purine core structure is a well-known pharmacophore, known for its ability to interact with biological targets such as kinases and polymerases. The introduction of a carboxamide group at the 6-position further expands its functional possibilities, allowing for diverse derivatization strategies.

In the context of current research, this compound has been explored for its inhibitory effects on various protein kinases. Kinases are critical enzymes that regulate numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, compounds like 2-(3-bromophenyl)-9-(4-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide offer a promising approach to modulate these pathways. Preliminary in vitro studies have demonstrated its potential as a lead compound for further optimization.

The aromatic substituents, specifically the 3-bromophenyl and 4-chlorophenyl groups, play a crucial role in determining the compound's binding affinity and selectivity. These substituents can be fine-tuned through structural modifications to improve pharmacokinetic properties and reduce off-target effects. The bromine atom, in particular, provides a handle for further chemical transformations such as cross-coupling reactions, enabling the synthesis of analogs with enhanced biological activity.

Advances in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques have been employed to predict binding modes and interactions with target proteins. These virtual experiments have helped researchers identify key residues involved in binding and guide the design of more potent derivatives. Such computational approaches are becoming increasingly integral to drug discovery pipelines, offering cost-effective alternatives to traditional high-throughput screening.

The synthesis of 2-(3-bromophenyl)-9-(4-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Key steps include nucleophilic substitution reactions to introduce the bromo and chloro substituents followed by condensation reactions to form the purine core. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired aromatic framework.

From a medicinal chemistry perspective, this compound exemplifies the importance of structural diversity in drug development. By exploring variations in substituent patterns and functional groups, researchers can uncover novel bioactivities and improve therapeutic efficacy. The combination of experimental synthesis and computational analysis provides a robust framework for optimizing such molecules.

The potential applications of this compound extend beyond oncology. Emerging evidence suggests that purine derivatives may also play a role in treating neurological disorders by modulating enzyme activity relevant to neurodegeneration. Further investigation into its pharmacological profile could open new avenues for therapeutic intervention.

In conclusion, 2-(3-bromophenyl)-9-(4-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide represents a promising candidate for drug discovery due to its unique structural features and biological potential. Its development underscores the ongoing efforts in medicinal chemistry to design molecules that can effectively target disease-causing pathways while minimizing side effects. As research progresses, this compound is likely to contribute significantly to our understanding of therapeutic interventions in various diseases.